1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine

• Molecular Formula: C24H23N3O2
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 2,2-diphenyl-1-[4-(pyridine-3-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C24H23N3O2/c28-23(21-12-7-13-25-18-21)26-14-16-27(17-15-26)24(29)22(19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-13,18,22H,14-17H2
• InChI Key: CLISIZQXWLXRQO-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CN=CC=C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine, also known as DAPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DAPP is a piperazine derivative that has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

The mechanism of action of 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine is not fully understood, but it is believed to act on several targets in the brain and body. 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to bind to the serotonin receptor 5-HT1A, which may contribute to its anxiolytic and antidepressant effects. 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has also been shown to inhibit the activity of the enzyme histone deacetylase, which may contribute to its antitumor effects. Additionally, 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to inhibit the replication of several viruses, including influenza and HIV, by interfering with viral entry and replication.
Biochemical and Physiological Effects
1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to have several biochemical and physiological effects in animal models. In the brain, 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to increase levels of serotonin and dopamine, which may contribute to its anxiolytic and antidepressant effects. 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has also been shown to inhibit the activity of histone deacetylase, which may contribute to its antitumor effects. Additionally, 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to inhibit the replication of several viruses, including influenza and HIV, by interfering with viral entry and replication.

Advantages and Limitations for Lab Experiments

1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has several advantages for use in scientific research, including its ability to cross the blood-brain barrier and its potential therapeutic applications in a variety of fields. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine, including further studies on its mechanism of action and potential therapeutic applications. In neuroscience, 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine could be studied further for its anxiolytic and antidepressant effects, as well as its potential use in the treatment of other neurological disorders. In oncology, 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine could be studied further for its antitumor effects and potential use in cancer therapy. In infectious diseases, 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine could be studied further for its antiviral activity and potential use in the treatment of viral infections. Additionally, further research could be done to optimize the synthesis of 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine and improve its yield and purity.

Synthesis Methods

1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine can be synthesized through a series of chemical reactions, starting with the reaction of 1,4-bis(chloromethyl)benzene with 3-pyridinecarboxaldehyde to form 1,4-bis(pyridin-3-ylmethyl)benzene. The intermediate compound is then reacted with diphenylacetyl chloride to form 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine. The synthesis of 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been optimized to increase yield and purity for use in scientific research.

Scientific Research Applications

1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been studied for its potential therapeutic applications in a variety of fields, including neuroscience, oncology, and infectious diseases. In neuroscience, 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use as a treatment for anxiety and depression. In oncology, 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been studied for its ability to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In infectious diseases, 1-(Diphenylacetyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to have antiviral activity against several viruses, including influenza and HIV.